2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 3-hydroxy-2-[N-(4-methoxyphenyl)-C-methylcarbonimidoyl]inden-1-one
• InChI: InChI=1S/C18H15NO3/c1-11(19-12-7-9-13(22-2)10-8-12)16-17(20)14-5-3-4-6-15(14)18(16)21/h3-10,20H,1-2H3
• InChI Key: RLTDICOIKFBNMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=C(C=C1)OC)C2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione, also known as MAPIED, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. MAPIED belongs to the class of indandione derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating the activity of various enzymes and signaling pathways in cells.
Biochemical and physiological effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its biological activities, making it a well-characterized compound. However, this compound has some limitations for use in lab experiments. It can be toxic to cells at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione. One area of interest is the development of this compound-based therapies for the treatment of neurodegenerative diseases. Another area of interest is the investigation of the mechanism of action of this compound and the identification of its molecular targets. Additionally, the development of this compound analogs with improved biological activities and reduced toxicity is an area of ongoing research.

Synthesis Methods

2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione can be synthesized through a multi-step process involving the condensation of 2-acetylindene with 4-methoxyaniline followed by cyclization and oxidation. The final product is obtained after purification and characterization.

Scientific Research Applications

2-{1-[(4-methoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione has been extensively studied for its potential applications in the field of medicine. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.